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Compound of Interest

Compound Name: AG311

Cat. No.: B1664425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule AG311, a

promising antitumor and antimetastatic agent. It details its chemical properties, mechanism of

action, relevant signaling pathways, and key experimental findings.

Core Chemical Data
Identifier Value

CAS Number 1126602-42-3[1]

IUPAC Name
5-[(4-methylphenyl)thio]-9H-pyrimido[4,5-

b]indole-2,4-diamine[1]

Synonyms AG-311, AG 311[1]

Mechanism of Action
AG311 exerts its anticancer effects primarily through the inhibition of mitochondrial complex I

(NADH-ubiquinone oxidoreductase).[1][2][3] It acts as a competitive inhibitor at the ubiquinone-

binding site, which disrupts the electron transport chain.[1][3] This inhibition leads to a

reduction in mitochondrial respiration and oxygen consumption.[1][4]

A significant consequence of this mitochondrial inhibition is the reduction of hypoxia-induced

factor 1-alpha (HIF-1α) stabilization.[1][2][3] By decreasing oxygen consumption within the
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tumor microenvironment, AG311 effectively increases intracellular oxygen tension, even under

hypoxic conditions. This leads to the destabilization of HIF-1α, a key transcription factor that

promotes tumor survival, angiogenesis, and metastasis in hypoxic environments.[1]

Signaling Pathway and Experimental Workflow
The primary signaling pathway affected by AG311 is the cellular response to hypoxia, which is

intrinsically linked to mitochondrial function. The experimental workflow to determine its

mechanism of action typically involves a series of in vitro and in vivo studies.
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Caption: AG311 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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